Cas no 133201-20-4 (methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(butoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name))

• Product Name: methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(butoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
• CAS No: 133201-20-4
• MF: C₂₀H₃₃N₆O₈P
• MW: 516.48518538475
• CID: 1232727
• PubChem ID: 452578
• Update Time: 2025-04-20

methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(butoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2-{[{[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl]methoxy}(butoxy)phosphoryl]amino}-3-methylbutanoate (non-preferred name)
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-butoxyphosphoryl]amino]-3-methylbutanoate
• 3'-Azido-3'-deoxythymidine-5'-(butyl methoxyvalinyl)phosphate
• 133201-20-4
• L-Valine, N-(3'-azido-P-butyl-3'-deoxy-5'-thymidylyl)-, methyl ester, (R)-
• methyl (2S)-2-[[[(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methoxy-butoxy-phosphoryl]amino]-3-methyl-butanoate
• 5'MeOValPO3(Bu)AZT

• Inchi： 1S/C20H33N6O8P/c1-6-7-8-32-35(30,24-17(12(2)3)19(28)31-5)33-11-15-14(23-25-21)9-16(34-15)26-10-13(4)18(27)22-20(26)29/h10,12,14-17H,6-9,11H2,1-5H3,(H,24,30)(H,22,27,29)/t14-,15+,16+,17-,35?/m0/s1
• InChI Key： WEZIPBLKYBGHCI-QXGNLNRRSA-N
• SMILES： P(N[C@H](C(=O)OC)C(C)C)(=O)(OCCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 516.20999
• Monoisotopic Mass: 516.20974903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 921
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 181.26